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Introduction: Polylactic acid (PLA) is a biodegradable thermoplastic derived from renewable
resources, making it a sustainable alternative to petroleum-based plastics.[1] However, its
inherent brittleness limits its use in applications requiring flexibility, such as in drug delivery
matrices, flexible packaging, and medical devices.[1][2][3] Plasticizers are added to PLA to
increase its ductility and processability.[4] Triethyl citrate (TEC), an ester of citric acid, is a
non-toxic, bio-based, and biodegradable plasticizer that has proven to be highly effective for
PLA.[1][2][4] It enhances the flexibility of PLA by reducing its glass transition temperature (Tg).
[4][5] This document provides detailed protocols for the preparation and characterization of
PLA/TEC blends and summarizes the expected effects of TEC on PLA properties.

Mechanism of Plasticization

Triethyl citrate plasticizes PLA by inserting its small molecules between the long polymer
chains of PLA. This process increases the intermolecular space, or free volume, which reduces
the secondary forces (like van der Waals forces and hydrogen bonds) between the PLA chains.
The increased mobility of the polymer chains results in a less rigid material with a lower glass
transition temperature (Tg), increased ductility, and reduced tensile strength.[6]
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Mechanism of PLA plasticization by triethyl citrate (TEC).

Data Presentation: Effects of TEC on PLA Properties

The incorporation of TEC significantly alters the thermal and mechanical properties of PLA. The
extent of these changes is dependent on the concentration of TEC used.

Table 1: Thermal Properties of PLA Plasticized with
Triethyl Citrate
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Plasticizer Content  Glass Transition Melting Temp. (Tm) Cold Crystallization
(wt% TEC) Temp. (Tg) (°C) (°C) Temp. (Tcc) (°C)

0 (Neat PLA) ~60-62 ~180 ~131

5 ! ! !

10 1l L i

15 I I I

20 ~30 Ly Liy

30 ~17.5 LIl ~72

Note: The arrows (1) indicate a decrease relative to neat PLA. Absolute values can vary based
on the specific grade of PLA and processing conditions. Data compiled from multiple sources.

[4115]

The addition of TEC effectively lowers the glass transition temperature (Tg) of PLA.[4][5][7] For
instance, with 30% TEC content, the Tg of PLA can decrease from approximately 62°C to as
low as 17.5°C.[4] This reduction in Tg enhances the mobility of PLA chains, leading to a
decrease in the cold crystallization temperature (Tcc) and the melting temperature (Tm).[4][5][7]

Table 2: Mechanical Properties of PLA Plasticized with
Triethyl Citrate

Plasticizer Content  Tensile Strength Elongation at Tensile Modulus
(wt% TEC) (MPa) Break (%) (GPa)

0 (Neat PLA) ~50-60 ~2-5 ~3.5

5 ! 1 !

10 i 1 i

15 1 11 Ll

20 1111 (~25-30) 1111 (~170-180) I

30 Ll Tt Ll
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Note: Arrows indicate a decrease (1) or increase (1) relative to neat PLA. Absolute values can
vary. Data compiled from multiple sources.[6][8]

The primary goal of plasticization is to improve the ductility of PLA. As shown, increasing TEC
content leads to a significant increase in the elongation at break, transforming the material from
brittle to ductile.[6] An addition of 20 wt% TEC can increase the elongation at break to over
170%.[6] This improvement in flexibility is accompanied by a decrease in tensile strength and
tensile modulus, as the plasticizer weakens the intermolecular forces between PLA chains.[6]

[8]

Experimental Protocols & Workflow

The following protocols provide standardized methods for preparing and characterizing
PLA/TEC blends.
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Preparation of PLA/TEC Blends
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General experimental workflow for PLA/TEC blend preparation and characterization.

Protocol 1: Preparation of PLA/TEC Blends via Solvent
Casting
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This method is suitable for preparing small-scale, thin films for initial screening and
characterization.

Materials:

Polylactic acid (PLA) pellets or powder

Triethyl citrate (TEC)

Volatile solvent (e.g., Dichloromethane (DCM) or Chloroform)

Glass Petri dishes or a flat glass plate

Magnetic stirrer and stir bar

Vacuum oven

Procedure:

Drying: Dry the PLA pellets in a vacuum oven at 60-80°C for at least 4 hours to remove any
residual moisture.[1][4]

 Dissolution: Prepare a 5-10% (w/v) solution of PLA in the chosen solvent by stirring with a
magnetic stirrer until the PLA is fully dissolved.[1]

» Plasticizer Addition: Calculate the required amount of TEC based on the desired weight
percentage relative to the PLA. Add the TEC to the PLA solution and stir for a minimum of 2
hours to ensure a homogenous mixture.[1]

o Casting: Pour the solution into a glass Petri dish, ensuring an even spread.

» Evaporation: Cover the Petri dish lightly (e.g., with perforated aluminum folil) to allow for slow
solvent evaporation in a fume hood at room temperature for 24 hours.

» Final Drying: Place the cast films in a vacuum oven at 60°C for another 24 hours to remove
any residual solvent.[9]

o Sample Removal: Carefully peel the dried film from the glass substrate.
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Protocol 2: Preparation of PLA/TEC Blends via Melt
Blending

This method is scalable and mimics industrial processing techniques like extrusion and
injection molding.

Materials:

o Polylactic acid (PLA) pellets

o Triethyl citrate (TEC)

e Twin-screw extruder or an internal mixer (e.g., Brabender plastograph)
¢ Injection molder or compression molder (for sample preparation)

Procedure:

Drying: Dry the PLA pellets in a vacuum oven at 60-80°C for at least 4 hours.[1][4]

o Extruder Setup: Set the temperature profile for the extruder zones, typically ranging from
160°C (feed zone) to 190°C (die zone).[1][4] Set the screw speed (e.g., 30 rpm).[4]

e Blending:
o Feed the pre-dried PLA pellets into the main hopper of the extruder.

o Inject the liquid TEC into a downstream barrel of the extruder using a precision liquid
dosing pump at the desired weight percentage.[1]

o Extrusion: The molten blend is extruded through a die to form a filament.
» Pelletizing: Cool the extruded filament in a water bath and cut it into pellets.

o Sample Preparation: Dry the blended pellets and use an injection molder or compression
molder to create standardized test specimens (e.g., dumbbell shapes for tensile testing).

Protocol 3: Thermal Characterization by DSC
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Differential Scanning Calorimetry (DSC) is used to determine the glass transition temperature
(Tg), melting temperature (Tm), and cold crystallization temperature (Tcc).

Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of the PLA/TEC blend into an aluminum DSC
pan and seal it.

e Heating/Cooling Cycle:

o First Heating Scan: Heat the sample from room temperature to 200°C at a rate of
10°C/min to erase the thermal history.

o Cooling Scan: Cool the sample from 200°C to 0°C at a rate of 10°C/min.
o Second Heating Scan: Heat the sample from 0°C to 200°C at a rate of 10°C/min.

o Data Analysis: Analyze the second heating scan to determine Tg (midpoint of the step
change in heat flow), Tcc (exothermic peak), and Tm (endothermic peak).[4][7]

Protocol 4: Mechanical Characterization by Tensile
Testing

This protocol determines the tensile strength, elongation at break, and Young's modulus of the
PLA/TEC blends.

Procedure:

e Specimen Preparation: Use standardized dumbbell-shaped specimens (e.g., ASTM D638
Type V). Condition the specimens at standard temperature and humidity for at least 24 hours
before testing.[10]

o Test Setup: Mount the specimen in the grips of a universal testing machine.

o Testing: Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the
specimen fractures.[10]

o Data Acquisition: Record the load and displacement data throughout the test.
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o Data Analysis: Calculate the tensile strength, elongation at break, and tensile modulus from
the resulting stress-strain curve.[11]

Concluding Remarks

Triethyl citrate is an effective, non-toxic, and bio-based plasticizer for polylactic acid. Its
addition systematically reduces the glass transition temperature and stiffness of PLA, resulting
in a more flexible and ductile material.[4][5][8] However, this is often accompanied by a
decrease in thermal stability and tensile strength.[4][5] The protocols and data provided herein
serve as a comprehensive guide for researchers and professionals aiming to formulate and
characterize PLA/TEC blends for various applications, including those in the biomedical and
pharmaceutical fields where biocompatibility and biodegradability are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: Triethyl Citrate as a
Plasticizer for Polylactic Acid (PLA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682540#triethyl-citrate-as-a-plasticizer-for-
polylactic-acid-pla]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1682540#triethyl-citrate-as-a-plasticizer-for-polylactic-acid-pla
https://www.benchchem.com/product/b1682540#triethyl-citrate-as-a-plasticizer-for-polylactic-acid-pla
https://www.benchchem.com/product/b1682540#triethyl-citrate-as-a-plasticizer-for-polylactic-acid-pla
https://www.benchchem.com/product/b1682540#triethyl-citrate-as-a-plasticizer-for-polylactic-acid-pla
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

